2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole

• IUPAC Name: 2-(4-fluorophenyl)-5-[2-[4-(trifluoromethyl)phenyl]phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C21H12F4N2O/c22-16-11-7-14(8-12-16)19-26-27-20(28-19)18-4-2-1-3-17(18)13-5-9-15(10-6-13)21(23,24)25/h1-12H
• InChI Key: QHQZMZJSSCOZFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)C(F)(F)F)C3=NN=C(O3)C4=CC=C(C=C4)F
• Molecular Formula: C21H12F4N2O
• Molecular Weight: 384.3 g/mol

Description

2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole is a compound with a unique chemical structure that has been widely used in scientific research. This compound has shown potential in various fields such as medicinal chemistry, material science, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole is not fully understood. However, it is believed that this compound inhibits the activity of certain enzymes and proteins in the body, which may have therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole are not fully understood. However, studies have shown that this compound may have potential therapeutic effects in various diseases such as cancer, inflammation, and neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole in lab experiments include its unique chemical structure, potential therapeutic effects, and its ability to inhibit the activity of certain enzymes and proteins in the body. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential toxicity.

Future Directions

There are many future directions for the use of 2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole in scientific research. Some of these directions include the development of new drugs with potential therapeutic effects, the study of the mechanism of action of various biological processes, and the development of new materials with unique properties. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole is a multi-step process. The first step involves the reaction of 4-fluorobenzaldehyde with hydrazine hydrate to form 4-fluorophenyl hydrazine. The second step involves the reaction of 4-fluorophenyl hydrazine with 4'-trifluoromethyl-2-biphenylcarboxylic acid to form 4-fluorophenyl-5-(4'-trifluoromethyl-2-biphenylcarboxamido)-1,2,4-oxadiazole. The final step involves the reaction of 4-fluorophenyl-5-(4'-trifluoromethyl-2-biphenylcarboxamido)-1,2,4-oxadiazole with phosphorus oxychloride to form 2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole.

Scientific Research Applications

2-(4-fluorophenyl)-5-[4'-(trifluoromethyl)-2-biphenylyl]-1,3,4-oxadiazole has been widely used in scientific research due to its unique chemical structure. This compound has shown potential in various fields such as medicinal chemistry, material science, and biochemistry. In medicinal chemistry, this compound has been used to develop new drugs with potential therapeutic effects. In material science, this compound has been used to develop new materials with unique properties. In biochemistry, this compound has been used to study the mechanism of action of various biological processes.